N1,N11-Diethylnorspermine
Overview
Description
N1,N11-Diethylnorspermine (DENSPM) is a spermine analog that serves as a potent anticancer agent . It activates polyamine catabolism, which triggers cytochrome c release from mitochondria and activates caspase 3 . It is also a highly potent inducer of spermidine/spermine N1-acetyltransferase, able to increase enzyme activity significantly .
Synthesis Analysis
N1,N11-Diethylnorspermine (DENSpm) is a potent inducer of polyamine catabolism. It triggers an epithelial-mesenchymal transition (EMT)-like dedifferentiation in HepaRG cultures, as shown by down-regulation of mature hepatocytes markers and upregulation of classical EMT markers .Molecular Structure Analysis
The molecular structure of N1,N11-Diethylnorspermine shows synergistic killing of colon carcinoma cells in combination with 5-fluorouracil . The molecular formula of N1,N11-Diethylnorspermine is C13H32N4 .Chemical Reactions Analysis
N1,N11-Diethylnorspermine (DENSPM) is a potent anticancer agent. It activates polyamine catabolism and induces the release of cytochrome c from mitochondria, resulting in activation of caspase 3 . It also triggers an epithelial-mesenchymal transition (EMT)-like dedifferentiation in HepaRG cultures .Physical And Chemical Properties Analysis
The molecular formula of N1,N11-Diethylnorspermine is C13H32N4 . More detailed physical and chemical properties are not available in the search results.Scientific Research Applications
Cancer Research and Therapeutics
N1,N11-Diethylnorspermine tetrahydrochloride is a potent inducer of spermidine/spermine N1-acetyltransferase (SSAT), which plays a significant role in polyamine metabolism. Polyamines are essential for cell growth, and their dysregulation is often associated with cancer. By inducing SSAT, this compound can increase the acetylation and subsequent excretion of polyamines, which has been shown to exert antitumor effects . Studies have demonstrated its efficacy against melanoma xenografts, suggesting a potential for therapeutic use in oncology .
Enzyme Activity Modulation
The compound’s ability to enhance SSAT activity by 200-1000 fold makes it a valuable tool for biochemical studies exploring enzyme regulation and function . This can help in understanding the mechanisms of action of various drugs and in the development of new therapeutic agents targeting enzyme activity.
Pharmacological Research
In pharmacology, N1,N11-Diethylnorspermine tetrahydrochloride serves as a research tool to study the effects of altered polyamine metabolism on drug efficacy and toxicity . It provides insights into the pharmacodynamics and pharmacokinetics of drugs that interact with polyamine pathways.
Biochemical Research
This compound is used in biochemical research to study the structure-function relationships of enzymes involved in polyamine metabolism . By altering enzyme activity, researchers can investigate the impact on cellular processes such as DNA stabilization, gene expression, and signal transduction.
Mechanism of Action
Target of Action
The primary target of N1,N11-Diethylnorspermine Tetrahydrochloride is the enzyme spermidine/spermine N1-acetyltransferase (SSAT) . This enzyme plays a crucial role in the regulation of intracellular polyamine concentrations, which are vital for cell growth and differentiation .
Mode of Action
N1,N11-Diethylnorspermine Tetrahydrochloride acts as a potent inducer of SSAT . It effectively induces the mRNA of SSAT and stabilizes the enzyme’s activity . This results in an increase in the enzyme’s activity by 200-1000 fold .
Biochemical Pathways
The compound’s action on SSAT affects the polyamine metabolic pathway . By inducing SSAT, it promotes the acetylation and subsequent export or degradation of spermidine and spermine, two of the major polyamines in cells . This can lead to a decrease in intracellular polyamine concentrations, affecting various downstream cellular processes that depend on these polyamines .
Pharmacokinetics
Its solubility in water suggests that it may have good bioavailability .
Result of Action
The induction of SSAT and the subsequent decrease in intracellular polyamine concentrations can have various molecular and cellular effects. For instance, it has been suggested that the compound can induce the release of cytochrome c from mitochondria, leading to the activation of caspase 3 . This could potentially trigger apoptosis, or programmed cell death .
Safety and Hazards
properties
IUPAC Name |
N-ethyl-N'-[3-[3-(ethylamino)propylamino]propyl]propane-1,3-diamine;tetrahydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H32N4.4ClH/c1-3-14-8-5-10-16-12-7-13-17-11-6-9-15-4-2;;;;/h14-17H,3-13H2,1-2H3;4*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LAWBSOKBIROCQP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNCCCNCCCNCCCNCC.Cl.Cl.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H36Cl4N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Diethylnorspermine tetrahydrochloride | |
CAS RN |
156886-85-0 |
Source
|
| Record name | Diethylnorspermine tetrahydrochloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0156886850 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | DIETHYLNORSPERMINE TETRAHYDROCHLORIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/UC7Y7UNA09 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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